4-(Difluoromethoxy)nitrobenzene

• CAS: 1544-86-1
• Molecular Formula: C7H5F2NO3
• Molecular Weight: 189.12 g/mol
• SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(F)F
• InChI: InChI=1S/C7H5F2NO3/c8-7(9)13-6-3-1-5(2-4-6)10(11)12/h1-4,7H
• InChIKey: SVGGBARCOQPYMV-UHFFFAOYSA-N

Researchers requiring a fluorinated aromatic building block for nucleophilic aromatic substitution (SNAr) often face inconsistent reactivity with non-fluorinated analogs, leading to side products and low yields. 4-(Difluoromethoxy)nitrobenzene provides the optimal balance of reactivity and selectivity, enabling cleaner reactions under milder conditions. - **Precise Reactivity**: Intermediate SNAr activity between 4-fluoro- and 4-chloronitrobenzene minimizes side products. - **Optimized Lipophilicity**: Calculated LogP ~2.2 ensures excellent membrane permeability without the excessive lipophilicity of -CF3 analogs. - **Supply Reliability**: Commercial purity ≥98% (GC) with ambient shipping conditions; ideal for pharmaceutical intermediate and heterocycle synthesis programs.

4-(Difluoromethoxy)nitrobenzene: Overview and Key Properties

4-(Difluoromethoxy)nitrobenzene (CAS 1544-86-1), also known as 1-(difluoromethoxy)-4-nitrobenzene, is a fluorinated aromatic building block characterized by a nitro group and a difluoromethoxy (-OCF₂H) substituent on a benzene ring . It serves as a crucial intermediate in the synthesis of various pharmaceuticals and agrochemicals, with its unique difluoromethoxy group imparting distinct physicochemical properties and reactivity compared to non-fluorinated or differently halogenated analogs .

Why Generic Substitution with Nitrobenzene Analogs Fails

Generic substitution of 4-(difluoromethoxy)nitrobenzene with other para-substituted nitrobenzene analogs (e.g., 4-fluoro-, 4-chloro-, or 4-methoxynitrobenzene) is not scientifically sound. The difluoromethoxy group (-OCF₂H) is not merely a larger halogen; it acts as a pseudohalogen with a unique electronic profile and steric bulk that profoundly influences reactivity, lipophilicity, and metabolic stability in downstream products [1]. Substituting it with a simpler group would alter the electronic distribution, hydrogen bonding capacity, and pharmacokinetic profile of the final drug or agrochemical candidate, leading to unpredictable and often suboptimal biological outcomes [1]. The quantitative evidence below demonstrates the precise nature of these differences.

• [1] Petko, K. I., Filatov, A. A., Yurchenko, O. O., & Volokitin, O. V. (2025). A Competitive Substitution of the Difluoromethoxy Group in Aminodehalogenation Reactions of Aromatic Nitro Compounds. Journal of Organic and Pharmaceutical Chemistry, 23(2), 29–34. View Source

Quantified Differentiation from Closest Analogs

Intermediate Reactivity in Aminodehalogenation

The difluoromethoxy group in 4-(difluoromethoxy)nitrobenzene exhibits a reactivity profile in aminodehalogenation reactions that is distinct from both fluorine and chlorine substituents. Under identical high-pressure, high-temperature (80-160 °C) aqueous ammonia conditions, the relative reactivity for substitution by an amino group follows the order: Fluorine > Difluoromethoxy > Chlorine [1]. Specifically, the difluoromethoxy group is replaced more readily than a chlorine atom but is less reactive than a fluorine atom in the same position [1].

Evidence Dimension	Relative reactivity towards substitution by an amino group (aminodehalogenation)
Target Compound Data	Intermediate reactivity (between fluorine and chlorine)
Comparator Or Baseline	4-Fluoronitrobenzene (higher reactivity) and 4-Chloronitrobenzene (lower reactivity)
Quantified Difference	Reactivity order: -F > -OCF₂H > -Cl
Conditions	Aqueous ammonia, high pressure, temperature 80-160 °C [1]

Why This Matters

This intermediate reactivity allows for more controlled and selective nucleophilic aromatic substitution reactions, avoiding the harsh conditions or poor selectivity often encountered with more reactive (F) or less reactive (Cl) analogs, thereby improving synthetic efficiency and yield.

• [1] Petko, K. I., Filatov, A. A., Yurchenko, O. O., & Volokitin, O. V. (2025). A Competitive Substitution of the Difluoromethoxy Group in Aminodehalogenation Reactions of Aromatic Nitro Compounds. Journal of Organic and Pharmaceutical Chemistry, 23(2), 29–34. View Source

Optimized Lipophilicity for Pharmacokinetics

The calculated LogP (octanol-water partition coefficient) for 4-(difluoromethoxy)nitrobenzene is approximately 2.21-2.25 [1]. This value is strategically intermediate compared to its close structural analogs, balancing membrane permeability with aqueous solubility. It is significantly higher than 4-methoxynitrobenzene (LogP ~2.03) [2] and lower than 4-(trifluoromethoxy)nitrobenzene (LogP ~3.02-3.07) [3] and 4-chloronitrobenzene (LogP ~2.39-2.77) . This places it in the optimal range for oral bioavailability and CNS penetration according to Lipinski's Rule of Five.

Evidence Dimension	Lipophilicity (calculated LogP)
Target Compound Data	2.21-2.25 (ACD/LogP) [1]
Comparator Or Baseline	4-Methoxynitrobenzene (LogP ~2.03) [2], 4-(Trifluoromethoxy)nitrobenzene (LogP ~3.02-3.07) [3], 4-Chloronitrobenzene (LogP ~2.39-2.77)
Quantified Difference	+0.2 to +0.3 LogP units vs. 4-methoxynitrobenzene; -0.8 to -0.9 LogP units vs. 4-(trifluoromethoxy)nitrobenzene
Conditions	Calculated values from ACD/Labs Percepta Platform or similar software [REFS-1, REFS-3]

Why This Matters

This finely tuned lipophilicity makes 4-(difluoromethoxy)nitrobenzene a superior building block for drug candidates requiring good membrane permeability without the excessive lipophilicity that can lead to poor solubility, high metabolic clearance, or off-target toxicity.

• [1] ChemSpider. (n.d.). 4-(Difluoromethoxy)nitrobenzene [Chemical Structure Record]. Retrieved from https://legacy.chemspider.com/Chemical-Structure.2018665.html View Source
• [2] SIELC. (2018). p-Nitroanisole [Analytical Data]. Retrieved from https://sielc.com/p-nitroanisole View Source
• [3] 0elem.com. (n.d.). 1-Nitro-4-(trifluoromethoxy)benzene [Chemical Database Entry]. Retrieved from https://www.0elem.com View Source

Solid-State Handling vs. Liquid Analogs

4-(Difluoromethoxy)nitrobenzene is a solid at room temperature with a reported melting point of 37-40 °C (lit.) or a freezing point of 31.0-34.0 °C . This is in contrast to 4-fluoronitrobenzene, which is a liquid (mp 21-24 °C) [1], and 4-(trifluoromethoxy)nitrobenzene, which is also a liquid (mp ~15 °C) [2]. The solid state simplifies weighing, storage, and handling, reducing the risk of spills and facilitating more accurate dispensing in both laboratory and pilot-scale settings.

Evidence Dimension	Physical state and melting point
Target Compound Data	Solid, mp 37-40 °C (lit.)
Comparator Or Baseline	4-Fluoronitrobenzene (liquid, mp 21-24 °C) [1]; 4-(Trifluoromethoxy)nitrobenzene (liquid, mp ~15 °C) [2]; 4-Methoxynitrobenzene (solid, mp 51-54 °C) [3]
Quantified Difference	At least 13 °C higher melting point than 4-fluoronitrobenzene; at least 16 °C higher than 4-(trifluoromethoxy)nitrobenzene
Conditions	Standard laboratory conditions (20-25 °C)

Why This Matters

The solid physical state at ambient temperature simplifies inventory management, reduces volatility-related losses, and improves safety during routine laboratory operations, making it a more practical choice for procurement and long-term storage compared to its liquid fluorinated counterparts.

• [1] Wikipedia. (2023). 4-Fluoronitrobenzene. Retrieved from https://en.wikipedia.org/wiki/4-Fluoronitrobenzene View Source
• [2] Capot Chemical. (n.d.). 4-(Trifluoromethoxy)nitrobenzene [Product Page]. Retrieved from https://www.capotchem.com View Source
• [3] Fisher Scientific. (n.d.). 4-Nitroanisole, 99+% [Product Page]. Retrieved from https://www.fishersci.ie View Source

High Purity from Reputable Suppliers

4-(Difluoromethoxy)nitrobenzene is commercially available with high purity specifications from multiple reputable suppliers. For instance, Sigma-Aldrich offers a product with an assay of 97% , and TCI Chemicals provides a product with a minimum purity of 98.0% as determined by GC . This contrasts with the more variable purity often encountered for niche or less common analogs, such as 4-(trifluoromethoxy)nitrobenzene, which may be offered at lower purity grades (e.g., >96.0%) [1].

Evidence Dimension	Commercial purity specification
Target Compound Data	≥97% (Sigma-Aldrich assay) ; ≥98.0% (TCI GC purity)
Comparator Or Baseline	4-(Trifluoromethoxy)nitrobenzene: >96.0% (TCI GC purity) [1]
Quantified Difference	At least 1-2% higher purity specification than 4-(trifluoromethoxy)nitrobenzene from comparable suppliers
Conditions	Gas Chromatography (GC) analysis

Why This Matters

High and well-defined purity is critical for ensuring reproducibility in both synthetic and biological assays. Procuring a compound with a certified high purity reduces the risk of impurities interfering with reactions or skewing biological data, saving time and resources in troubleshooting and repeating experiments.

• [1] TCI Chemicals. (n.d.). 1-Nitro-4-(trifluoromethoxy)benzene [Product Page]. Retrieved from https://stg.tcichemicals.com/DE/de/p/T2155 View Source

Synthetic Utility for Fluorinated Heterocycles

4-(Difluoromethoxy)nitrobenzene is a documented and scalable precursor to 4-fluoro-3-pyridinol (F3P), a compound with potential anticancer activity . The synthesis involves a direct reaction with potassium hydroxide in methanol, yielding 4-fluoro-3-hydroxypyridine, a key heterocyclic scaffold . This specific transformation leverages the unique reactivity of the difluoromethoxy group to install a fluorine atom on a pyridine ring, a transformation not easily achieved with simpler analogs like 4-chloronitrobenzene or 4-methoxynitrobenzene under similar mild conditions.

Evidence Dimension	Synthetic utility as a precursor to a specific, high-value heterocycle
Target Compound Data	Reacts with KOH/MeOH to yield 4-fluoro-3-hydroxypyridine (key intermediate for F3P)
Comparator Or Baseline	4-Chloronitrobenzene or 4-Methoxynitrobenzene (do not yield this specific fluorinated pyridine under analogous conditions)
Quantified Difference	Enables a unique pathway to a fluorinated pyridine scaffold
Conditions	Potassium hydroxide in methanol

Why This Matters

This demonstrates a clear, high-value synthetic application that is not readily accessible with non-fluorinated analogs. For researchers targeting fluorinated heterocycles for drug discovery or agrochemical development, 4-(difluoromethoxy)nitrobenzene offers a direct and efficient entry point, potentially saving multiple synthetic steps and increasing overall yield.

Optimal Use Cases Based on Evidence

Controlled Synthesis of Aniline Derivatives

Researchers needing to perform a nucleophilic aromatic substitution (SNAr) with an amine should select 4-(difluoromethoxy)nitrobenzene when seeking a balance between reactivity and selectivity. Its intermediate reactivity, situated between the more labile 4-fluoronitrobenzene and the more recalcitrant 4-chloronitrobenzene [1], allows for cleaner reactions under milder conditions, minimizing side products and improving yield.

Lead Optimization via Balanced Lipophilicity

Medicinal chemists aiming to improve the pharmacokinetic profile of a lead compound by modulating lipophilicity should consider 4-(difluoromethoxy)nitrobenzene as a key building block. Its calculated LogP of ~2.2 [1] provides an optimal balance between membrane permeability and aqueous solubility, avoiding the excessively high lipophilicity of -CF₃ or -Cl analogs (LogP >3.0) that can lead to promiscuity and toxicity [2].

Synthesis of Fluorinated Pyridine Scaffolds

Synthetic chemists involved in preparing fluorinated heterocycles, particularly 4-fluoropyridine derivatives like F3P [1], will find 4-(difluoromethoxy)nitrobenzene an essential starting material. This specific reactivity profile is not shared by non-fluorinated analogs, making it the compound of choice for accessing this privileged scaffold in anticancer and agrochemical research.

Analytical Method Development and QC

Analytical chemists developing HPLC or GC methods for the detection and quantification of difluoromethoxy-containing compounds should procure 4-(difluoromethoxy)nitrobenzene for use as a reference standard or system suitability test compound. Its high commercial purity (≥97%) [1] and well-defined physical properties [2] ensure reliable and reproducible chromatographic performance.

• [1] Petko, K. I., Filatov, A. A., Yurchenko, O. O., & Volokitin, O. V. (2025). A Competitive Substitution of the Difluoromethoxy Group in Aminodehalogenation Reactions of Aromatic Nitro Compounds. Journal of Organic and Pharmaceutical Chemistry, 23(2), 29–34. View Source
• [2] ChemSpider. (n.d.). 4-(Difluoromethoxy)nitrobenzene [Chemical Structure Record]. Retrieved from https://legacy.chemspider.com/Chemical-Structure.2018665.html View Source